1-(ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-ethylsulfonyl-N-(4-methylphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H22N2O3S/c1-3-21(19,20)17-10-8-13(9-11-17)15(18)16-14-6-4-12(2)5-7-14/h4-7,13H,3,8-11H2,1-2H3,(H,16,18)
• InChI Key: HFXGNAZUEHAUHC-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCC(CC1)C(=O)NC2=CC=C(C=C2)C
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

1-(Ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide is a synthetic organic compound with a complex structure It is characterized by the presence of an ethylsulfonyl group, a piperidine ring, and a carboxamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-(ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide typically involves multiple steps. One common method involves the reaction of 4-methylphenylamine with ethylsulfonyl chloride to form an intermediate, which is then reacted with piperidine-4-carboxylic acid under specific conditions to yield the final product .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. This often includes the use of advanced techniques such as continuous flow reactors and automated synthesis systems .

Chemical Reactions Analysis

Types of Reactions

1-(Ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides and sulfones.

Reduction: Reduction reactions can convert the carboxamide group to an amine.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the piperidine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid.

Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are often used.

Substitution: Nucleophiles like alkyl halides and amines are commonly employed in substitution reactions.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can yield sulfoxides or sulfones, while reduction can produce amines.

Scientific Research Applications

1-(Ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including enzyme inhibition and receptor binding.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-(ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes and receptors, modulating their activity. This interaction can lead to various biological effects, such as inhibition of enzyme activity or alteration of receptor signaling pathways.

Comparison with Similar Compounds

Similar Compounds

• 1-(Methylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide
• 1-(Ethylsulfonyl)-N-(4-chlorophenyl)piperidine-4-carboxamide
• 1-(Ethylsulfonyl)-N-(4-methoxyphenyl)piperidine-4-carboxamide

Uniqueness

1-(Ethylsulfonyl)-N-(4-methylphenyl)piperidine-4-carboxamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. This uniqueness makes it a valuable compound for various research applications.